Cas no 1251925-44-6 (3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid)

• Product Name: 3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid
• CAS No: 1251925-44-6
• MF: C₁₃H₁₅NO₆S
• MW: 313.3263027668
• CID: 5054294
• Update Time: 2025-07-20

3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(4-methanesulfonylphenyl)-2-oxoethyl]carbamoyl}propanoic acid
• NE54803
• Z1272739869
• 4-[[2-(4-methylsulfonylphenyl)-2-oxoethyl]amino]-4-oxobutanoic acid
• 3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid

• Inchi： 1S/C13H15NO6S/c1-21(19,20)10-4-2-9(3-5-10)11(15)8-14-12(16)6-7-13(17)18/h2-5H,6-8H2,1H3,(H,14,16)(H,17,18)
• InChI Key： CRHUQDJXIUENJB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(CNC(CCC(=O)O)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 499
• XLogP3: -0.4
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid

Comprehensive Overview of 3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid (CAS No. 1251925-44-6)

3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid (CAS No. 1251925-44-6) is a specialized organic compound with a unique molecular structure that combines a methanesulfonylphenyl group with a propanoic acid backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition. The presence of both carbamoyl and sulfonyl functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonyl-containing compounds like 3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid has surged, driven by their role in designing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound's CAS No. 1251925-44-6 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of 3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid typically involves multi-step organic reactions, including amide coupling and sulfonylation. Its propanoic acid moiety enhances solubility in aqueous environments, a critical factor for bioavailability in drug formulations. This aligns with the growing focus on drug-like properties in computational chemistry, a trend highlighted in platforms like PubMed and Google Scholar.

From an industrial perspective, CAS No. 1251925-44-6 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalysts to optimize its production, addressing the Environmental, Social, and Governance (ESG) criteria now prioritized by investors. Searches for "biodegradable sulfonyl derivatives" or "low-toxicity intermediates" often lead to this compound as a case study.

Analytical characterization of 3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid relies on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity testing. These methods ensure compliance with Good Manufacturing Practice (GMP) standards, a recurring concern for quality-conscious buyers. The compound's chromatographic behavior is also a subject of method development papers, tying into the broader discourse on analytical method validation.

In conclusion, 3-{2-(4-methanesulfonylphenyl)-2-oxoethylcarbamoyl}propanoic acid (CAS No. 1251925-44-6) represents a nexus of medicinal chemistry, process optimization, and materials science. Its dual functionality as a building block and bioactive scaffold ensures its continued relevance in both academic and industrial settings, particularly as the scientific community explores next-generation therapeutics and smart materials.